Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate

• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate
• InChI: InChI=1S/C9H12O4/c1-9(2,11)7-5-4-6(13-7)8(10)12-3/h4-5,11H,1-3H3
• InChI Key: KSECSVOOWYLTRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(O1)C(=O)OC)O

Description

Methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (7.6 ml, 54.0 mmole) in tetrahydrofuran (20 ml) at 0° C. was added 2.5 M nButyl lithium (22 ml, 54.0 mmole). The mixture was cooled to −78° C. and a solution of Furan-2-carboxylic acid (3.0 grams, 27.0 mmole) in tetrahydrofuran (20 ml) was added dropwise and stirred for 20 minutes and acetone (2.4 ml, 32.0 mmole) was added. The mixture was stirred at −78° C. for 10 minutes and allowed to warm to room temperature over 1 hour. The mixture was poured into 200 ml water, acidified with oxalic acid to pH 2 and extracted with diethyl ether. The combined extracts were washed with water and brine, dried over MgSO4, filtered, and concentrated to give a solid. (0.580 g). MW 145.22; MS (m/e) 146 (M++1).